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Compound of Interest

Compound Name: Tetraethylammonium cyanide

Cat. No.: B088703 Get Quote

For Researchers, Scientists, and Drug Development Professionals

This document provides detailed procedures for the safe handling and disposal of

tetraethylammonium cyanide. Due to its high toxicity, strict adherence to these protocols is

mandatory to ensure personnel safety and environmental protection.

Chemical Identity and Physical Properties
Tetraethylammonium cyanide is a quaternary ammonium salt of hydrogen cyanide.[1] It is a

white to yellow, deliquescent solid powder that is soluble in water and polar organic media.[1]

[2][3] It is primarily used as a reagent in cyanation reactions and for the synthesis of

cyanometallate complexes.[4][5]
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Property Value Citations

Chemical Formula C₉H₂₀N₂ / [(CH₃CH₂)₄N]CN [1][4]

Molar Mass 156.27 g/mol [1][6]

Appearance
White to yellow crystalline

powder
[2]

Melting Point ~250-254 °C (decomposes) [1][4]

Solubility
Soluble in water; slightly

soluble in methanol
[2][4]

Stability

Considered stable under dry

conditions; hygroscopic and

light-sensitive

[2][4]

Hazard Identification and Toxicology
Tetraethylammonium cyanide is classified as a highly toxic substance and is fatal if

swallowed, inhaled, or in contact with skin.[6][7] The primary hazard stems from the cyanide

anion (CN⁻). Contact with acids or water can liberate highly toxic hydrogen cyanide (HCN) gas.

[2] It is also very toxic to aquatic life with long-lasting effects.[2][6]

Hazard Classification (GHS)

Pictograms GHS06 (Toxic), GHS09 (Environmental Hazard)

Signal Word Danger

Hazard Statements

H300 Fatal if swallowed

H310 Fatal in contact with skin

H330 Fatal if inhaled

H410 Very toxic to aquatic life with long lasting effects

EUH032 Contact with acids liberates very toxic gas
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Symptoms of Acute Cyanide Exposure: Signs of cyanide poisoning reflect cellular hypoxia and

can be non-specific.[2] Early symptoms include anxiety, confusion, dizziness, and nausea.[2]

This can rapidly progress to convulsions, paralysis, loss of consciousness, respiratory failure,

and cardiac arrest.[2] A blue-gray skin color (cyanosis) may be a late-stage finding.[2]

Protocols for Safe Handling
All work involving tetraethylammonium cyanide must be meticulously planned and executed

only by trained personnel.[8]

Engineering Controls
Fume Hood: All handling of tetraethylammonium cyanide, including weighing and solution

preparation, must be conducted inside a certified chemical fume hood with proper airflow.[4]

[9][10]

Ventilation: The laboratory must be equipped with local exhaust ventilation designed to

prevent the accumulation and recirculation of particulates.[2]

Safety Equipment: A safety shower and eyewash station must be immediately accessible

and tested regularly.[2][9] An approved cyanide antidote kit must be available in the

laboratory.[2]

Personal Protective Equipment (PPE)
The following PPE is mandatory when handling tetraethylammonium cyanide.
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Area Equipment Specification Citations

Respiratory

NIOSH/MSHA-approved

respirator with a Type A-P filter

or equivalent.

[2][9][11]

Eye/Face
Chemical safety goggles and a

full-face shield.
[2][12]

Hands

Elbow-length, chemical-

resistant gloves (e.g., PVC or

Nitrile). Double-gloving is

recommended.

[2][11]

Body

Chemical-resistant overalls or

a lab coat worn over full-length

clothing.

[2][12]

Feet Closed-toe shoes. [12]

Experimental Protocol: Weighing and Solution
Preparation

Preparation: Before handling the compound, ensure all engineering controls are active and

all required PPE has been donned. Inform other personnel in the vicinity that cyanide work is

commencing.[8]

Weighing:

Perform weighing on a tared weigh boat or glassine paper inside the chemical fume hood.

Use non-sparking spatulas.

Handle the container and compound gently to avoid creating airborne dust.[2]

Transfer: Carefully transfer the weighed powder to a suitable reaction vessel, also within the

fume hood.
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Solubilization: Slowly add the desired solvent to the powder. If the solvent is water or an

acidic medium, be extremely cautious as this may generate hydrogen cyanide gas.[2]

Post-Handling:

Decontaminate the spatula and weighing boat immediately using a ferrous sulfate solution

or by rinsing with a sodium hypochlorite solution in the fume hood.[8]

Clean the balance and surrounding surfaces within the fume hood.

Remove PPE carefully, avoiding contact with the contaminated outer surfaces.

Wash hands and arms thoroughly with soap and water.[2]
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Preparation

Handling (Inside Fume Hood)

Cleanup & Completion

Verify Fume Hood & Safety Equipment

Don Full PPE

Weigh Compound

Transfer to Vessel

Prepare Solution

Conduct Experiment

Decontaminate Workspace & Equipment

Doff PPE Carefully

Wash Hands Thoroughly
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Spill Occurs

Assess Spill Size & Location

Minor Spill
(Contained in Hood)

Minor

Major Spill
(Outside Hood / Large)

Major

Don Full PPE Evacuate Area & Alert Others

Clean up using wet methods

Decontaminate Area

Dispose of Waste

Call Emergency Responders
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Waste Segregation

Waste Generated

Solid Waste
(PPE, weigh paper, etc.)

Liquid Waste
(Solutions, rinsates)

Collect in Labeled,
Sealed Container

Collect in Labeled,
Waste Bottle (pH > 10)

Store in Satellite
Accumulation Area

Request Pickup by
Environmental Health & Safety

Click to download full resolution via product page

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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tetraethylammonium-cyanide]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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